Cas no 1017599-04-0 (Spirofuro3,4-cpyridine-3(1H),4'-piperidineHCl)

• Product Name: Spirofuro3,4-cpyridine-3(1H),4'-piperidineHCl
• CAS No: 1017599-04-0
• MF: C₁₁H₁₆Cl₂N₂O
• MW: 263.163540840149
• CID: 97944
• PubChem ID: 66873209
• Update Time: 2025-10-29

Spirofuro3,4-cpyridine-3(1H),4'-piperidineHCl Chemical and Physical Properties

Names and Identifiers

• 1H-Spiro[furo[3,4-c]pyridine-3,4'-piperidine] dihydrochloride
• spiro[1H-furo[3,4-c]pyridine-3,4'-piperidine]
• Spiro[furo[3,4-c]pyridine-3(1H),4'-piperidine], dihydrochloride
• Spiro[furo[3,4-c]pyridine-3(1H),4'-piperidine],hydrochloride (1:2)
• 1H-spiro[furo[3,4-c]pyridine-3,4'-piperidine]
• QC-1882
• RW3449
• SPIRO[FURO[3,4-C]PYRIDINE-3(1H),4'-PIPERIDINE]
• Spiro[furo[3,4-c]pyridine-3(1H),4'-piperidine] 2HCl
• FT-0702952
• Spiro[furo[3,4-c]pyridine-3(1H),4'-piperidine], hydrochloride (1:2)
• EN300-6759501
• Z3235035123
• SB43996
• CS-0217106
• 1017599-04-0
• spiro[1H-furo[3,4-c]pyridine-3,4'-piperidine];dihydrochloride
• SCHEMBL1003364
• AT35303
• 1h-spiro[furo[3,4-c]pyridine-3,4'-piperidine]dihydrochloride
• DB-014989
• Spirofuro3,4-cpyridine-3(1H),4'-piperidineHCl

• MDL： MFCD14636425
• Inchi： 1S/C11H14N2O.2ClH/c1-4-13-7-10-9(1)8-14-11(10)2-5-12-6-3-11;;/h1,4,7,12H,2-3,5-6,8H2;2*1H
• InChI Key： SUPFIUOBNYIFMA-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CC2C=CN=CC=2C21CCNCC2

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 262.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.15000
• LogP: 1.51930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Spirofuro3,4-cpyridine-3(1H),4'-piperidineHCl

Exploring Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl (CAS No. 1017599-04-0): A Comprehensive Overview

In the realm of pharmaceutical and chemical research, Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl (CAS No. 1017599-04-0) has emerged as a compound of significant interest. This unique spirocyclic structure combines a furopyridine core with a piperidine moiety, making it a valuable scaffold for drug discovery and development. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders and neurodegenerative diseases, topics that have gained substantial attention in recent years due to the growing global burden of these conditions.

The molecular structure of Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl features a distinctive spiro junction that contributes to its three-dimensional complexity. This characteristic is highly sought after in modern medicinal chemistry, as it often leads to improved target selectivity and pharmacokinetic properties. The hydrochloride salt form (HCl) enhances the compound's solubility, a critical factor for bioavailability optimization - a key consideration in current drug development strategies.

Recent studies have highlighted the potential of Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl derivatives in addressing some of the most pressing challenges in neurological research. With the increasing prevalence of conditions like Alzheimer's disease and Parkinson's disease, the scientific community is actively investigating novel compounds that can modulate neurotransmitter systems or protect against neuronal damage. The structural features of this compound make it a promising candidate for such applications.

The synthesis of Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl typically involves sophisticated organic transformations that showcase the advancements in modern synthetic chemistry. Researchers employ various catalytic methods and green chemistry principles to construct its complex architecture efficiently. These synthetic approaches align with the current industry focus on sustainable chemistry and atom economy, which are crucial for reducing environmental impact while maintaining high yields.

From a pharmacological perspective, the spirocyclic framework of this compound offers several advantages. The rigid three-dimensional structure often leads to improved target engagement and reduced off-target effects, addressing one of the major challenges in drug development today. Moreover, the presence of both basic (piperidine) and aromatic (furopyridine) components within the same molecule provides opportunities for diverse molecular interactions with biological targets.

The analytical characterization of Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, which are critical parameters in pharmaceutical development. The growing importance of quality by design (QbD) principles in the industry has made such comprehensive characterization even more crucial.

In the context of drug discovery pipelines, compounds like Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl represent valuable starting points for lead optimization. Medicinal chemists can modify various positions on the molecule to fine-tune its physicochemical properties and biological activity. This approach is particularly relevant in the current era of precision medicine, where researchers aim to develop targeted therapies with improved efficacy and safety profiles.

The pharmaceutical industry's shift toward fragment-based drug design has further increased the relevance of such structurally diverse compounds. Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl serves as an excellent example of how privileged structures can be utilized to explore novel chemical space and identify potential therapeutic agents. This strategy aligns well with the increasing demand for innovative treatments across various disease areas.

From a commercial perspective, the demand for high-quality Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl continues to grow, driven by both academic and industrial research activities. Suppliers specializing in pharmaceutical intermediates and building blocks are increasingly focusing on such complex structures to meet the evolving needs of drug discovery programs. The compound's unique characteristics make it particularly valuable for researchers exploring new chemical entities (NCEs) in competitive therapeutic areas.

Looking ahead, the scientific community anticipates that derivatives of Spirofuro[3,4-c]pyridine-3(1H),4'-piperidine HCl may contribute to breakthroughs in several areas of medicine. With ongoing research into its structure-activity relationships (SAR) and potential biological targets, this compound represents an exciting avenue for future pharmaceutical innovation. As the field continues to emphasize molecular diversity and three-dimensional complexity in drug design, such spirocyclic structures are likely to remain at the forefront of medicinal chemistry research.